Cas no 1251672-11-3 (2-benzyl-4-(3-chlorophenyl)-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1,3-trione)

• Product Name: 2-benzyl-4-(3-chlorophenyl)-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1,3-trione
• CAS No: 1251672-11-3
• MF: C₁₉H₁₄ClN₃O₃S
• MW: 399.850761890411
• CID: 5964593
• PubChem ID: 49667907
• Update Time: 2025-07-23

2-benzyl-4-(3-chlorophenyl)-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-4-(3-chlorophenyl)-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1,3-trione
• 2-benzyl-4-(3-chlorophenyl)-2H-pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide
• 2H-Pyrido[2,3-e]-1,2,4-thiadiazin-3(4H)-one, 4-(3-chlorophenyl)-2-(phenylmethyl)-, 1,1-dioxide
• CHEMBL4982595
• 2-benzyl-4-(3-chlorophenyl)-2H,3H,4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-1,1,3-trione
• 2-benzyl-4-(3-chlorophenyl)-1,1-dioxopyrido[2,3-e][1,2,4]thiadiazin-3-one
• CCG-311743
• AKOS005724915
• F3407-0342
• 1251672-11-3
• VU0626036-1

• Inchi： 1S/C19H14ClN3O3S/c20-15-8-4-9-16(12-15)23-18-17(10-5-11-21-18)27(25,26)22(19(23)24)13-14-6-2-1-3-7-14/h1-12H,13H2
• InChI Key： WZPSSDDEAXWGFG-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CN=C2N(C2=CC=CC(Cl)=C2)C(=O)N1CC1=CC=CC=C1

Computed Properties

• Exact Mass: 399.0444402g/mol
• Monoisotopic Mass: 399.0444402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79Ų

Experimental Properties

• Density: 1.485±0.06 g/cm3(Predicted)
• Boiling Point: 617.8±65.0 °C(Predicted)
• pka: -1.91±0.20(Predicted)

Additional information on 2-benzyl-4-(3-chlorophenyl)-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1,3-trione

Chemical Profile of 2-benzyl-4-(3-chlorophenyl)-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1,3-trione (CAS No. 1251672-11-3)

2-benzyl-4-(3-chlorophenyl)-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1,3-trione is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. The compound belongs to the pyrido-thiadiazine class, a scaffold known for its broad spectrum of biological activities. Its molecular architecture incorporates multiple nitrogen and sulfur atoms, which contribute to its potential interactions with biological targets. The presence of a benzyl group at the 2-position and a 3-chlorophenyl moiety at the 4-position further enhances its structural diversity and functional potential.

The synthesis of 2-benzyl-4-(3-chlorophenyl)-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1,3-trione involves multi-step organic transformations that require precise control over reaction conditions. The formation of the pyrido-thiadiazine core necessitates the integration of pyridine derivatives with thiadiazine precursors under controlled conditions. The introduction of the benzyl and 3-chlorophenyl substituents typically involves nucleophilic substitution or Friedel-Crafts acylation reactions. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield in the construction of this complex heterocycle.

Recent advancements in computational chemistry have enabled the rapid screening of novel heterocyclic compounds like 2-benzyl-4-(3-chlorophenyl)-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1,3-trione for their biological activity. Molecular docking studies have been instrumental in predicting potential binding interactions with target proteins. These studies suggest that the compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways and cancer cell proliferation. The nitrogen-rich environment of the pyrido-thiadiazine scaffold is particularly conducive to hydrogen bonding interactions with biomolecules.

The pharmacological evaluation of CAS No 1251672-11-3 has revealed promising results in preclinical models. Initial in vitro assays have demonstrated significant inhibitory activity against enzymes such as lipoxygenase and cyclooxygenase (COX), which are key mediators of inflammation. Furthermore, the compound has shown potential as an antagonist for certain ion channels implicated in neurological disorders. The unique combination of pharmacophoric elements in 2-benzyl-4-(3-chlorophenyl)-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1,3-trione makes it a valuable candidate for further exploration in drug discovery programs.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules used in therapeutic agents. For instance, analogs with similar heterocyclic cores have been investigated for their antimicrobial and anti-inflammatory properties. The presence of electron-withdrawing groups such as the chloro-substituted phenyl ring enhances the electrophilicity of certain reactive sites within the molecule. This feature may contribute to its ability to modulate biological pathways through covalent or non-covalent interactions.

In conclusion,CAS No 1251672-11-3 represents a structurally intriguing compound with significant potential in medicinal chemistry. Its synthesis presents challenges due to its complex architecture but offers opportunities for developing novel therapeutic agents. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological profile through structure-activity relationship (SAR) studies. As computational tools continue to improve and high-throughput screening methods become more efficient,pyrido-thiadiazines like this one will remain at the forefront of drug discovery efforts.